Cas no 53541-89-2 (1H-Indole, 3-[(4-chlorophenyl)methyl]-)

1H-Indole, 3-[(4-chlorophenyl)methyl]- structure
53541-89-2 structure
Product Name:1H-Indole, 3-[(4-chlorophenyl)methyl]-
CAS No:53541-89-2
MF:C15H12ClN
MW:241.715482711792
CID:1586625
Update Time:2024-09-13

1H-Indole, 3-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-[(4-chlorophenyl)methyl]-
    • Inchi: 1S/C15H12ClN/c16-13-7-5-11(6-8-13)9-12-10-17-15-4-2-1-3-14(12)15/h1-8,10,17H,9H2
    • InChI Key: SEGLTMJKKAMXEF-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(CC2=CC=C(Cl)C=C2)=C1

Computed Properties

  • Exact Mass: 241.06596

Experimental Properties

  • Density: 1.250±0.06 g/cm3(Predicted)
  • Melting Point: 104.0-105.5 °C(Solv: hexane (110-54-3); dichloromethane (75-09-2))
  • Boiling Point: 409.9±25.0 °C(Predicted)
  • PSA: 15.79
  • pka: 17.03±0.30(Predicted)
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